Cas no 76575-77-4 (3-Thiophenecarboxylic acid, 4-amino-2,5-dimethyl-, methyl ester)

3-Thiophenecarboxylic acid, 4-amino-2,5-dimethyl-, methyl ester is a heterocyclic compound featuring a thiophene core substituted with an amino group and two methyl groups at the 2- and 5-positions, along with a methyl ester functionality. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it may serve as a key intermediate. The presence of both amino and ester groups enhances its reactivity, enabling further functionalization. Its well-defined molecular framework ensures consistent performance in coupling reactions and derivatization processes. The compound is typically characterized by high purity and stability, making it suitable for precision chemical synthesis.

3-Thiophenecarboxylic acid, 4-amino-2,5-dimethyl-, methyl ester structure

76575-77-4 structure

Product Name:3-Thiophenecarboxylic acid, 4-amino-2,5-dimethyl-, methyl ester

CAS No:76575-77-4

MF:C₈H₁₁NO₂S

MW:185.24344086647

CID:537580

PubChem ID:11019562

Update Time:2025-10-10

3-Thiophenecarboxylic acid, 4-amino-2,5-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

- 3-Thiophenecarboxylic acid, 4-amino-2,5-dimethyl-, methyl ester
- methyl 4-amino-2,5-dimethylthiophene-3-carboxylate
- EN300-364523
- CXZNBGBBZGLIHB-UHFFFAOYSA-N
- 76575-77-4
- 4-amino-2,5-dimethyl-3-thiophenecarboxylic acid, methyl ester
- 4-amino-2,5-dimethyl-3-thiophene-carboxylic acid, methyl ester
- DTXSID10452091
- Inchi： 1S/C8H11NO2S/c1-4-6(8(10)11-3)7(9)5(2)12-4/h9H2,1-3H3
- InChI Key： CXZNBGBBZGLIHB-UHFFFAOYSA-N
- SMILES： S1C(C)=C(C(C(=O)OC)=C1C)N

Computed Properties

Exact Mass: 185.05104977g/mol
Monoisotopic Mass: 185.05104977g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 80.6Å²

3-Thiophenecarboxylic acid, 4-amino-2,5-dimethyl-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-364523-0.05g	methyl 4-amino-2,5-dimethylthiophene-3-carboxylate	76575-77-4	95.0%	0.05g	$1129.0	2025-03-18
Enamine	EN300-364523-0.1g	methyl 4-amino-2,5-dimethylthiophene-3-carboxylate	76575-77-4	95.0%	0.1g	$1183.0	2025-03-18
Enamine	EN300-364523-0.25g	methyl 4-amino-2,5-dimethylthiophene-3-carboxylate	76575-77-4	95.0%	0.25g	$1235.0	2025-03-18
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Enamine	EN300-364523-1.0g	methyl 4-amino-2,5-dimethylthiophene-3-carboxylate	76575-77-4	95.0%	1.0g	$1343.0	2025-03-18
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Enamine	EN300-364523-5.0g	methyl 4-amino-2,5-dimethylthiophene-3-carboxylate	76575-77-4	95.0%	5.0g	$3894.0	2025-03-18
Enamine	EN300-364523-10.0g	methyl 4-amino-2,5-dimethylthiophene-3-carboxylate	76575-77-4	95.0%	10.0g	$5774.0	2025-03-18